Cas no 1807198-32-8 (4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid)

• Product Name: 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid
• CAS No: 1807198-32-8
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5001267
• Update Time: 2025-06-07

4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-7(4-9(16)17)2-3-8(5-15)10(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： YSVUSGGDVMXZRS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid

4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1807198-32-8): An Overview

4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1807198-32-8) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides a comprehensive overview of the compound, highlighting its chemical structure, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid is a complex organic molecule characterized by its unique functional groups. The presence of a cyano group (-CN), a methyl group (-CH₃), and a trifluoromethylthio group (-SCF₃) imparts distinct chemical properties to the compound. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The trifluoromethylthio group adds further complexity, contributing to the compound's lipophilicity and metabolic stability.

The molecular formula of 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid is C₁₂H₉F₃NOS, with a molecular weight of approximately 266.26 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of 4-cyano-2-methylphenylacetonitrile with trifluoromethanethiol in the presence of a suitable base. This reaction typically proceeds via an S_NAr mechanism, where the trifluoromethanethiol displaces a leaving group on the aromatic ring.

An alternative method involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce the trifluoromethylthio group onto the aromatic ring. This method offers greater flexibility in terms of functional group tolerance and can be adapted to synthesize a range of related compounds.

Applications in Pharmaceuticals

4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid has garnered significant attention in pharmaceutical research due to its potential as a lead compound for drug discovery. The unique combination of functional groups makes it an attractive candidate for developing drugs with improved pharmacokinetic properties and enhanced biological activity.

Recent studies have explored the use of this compound as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown promise as an inhibitor of protein kinases, which are key targets in cancer therapy. The cyano group and trifluoromethylthio group contribute to its ability to form strong interactions with target proteins, enhancing its potency and selectivity.

In addition to enzyme inhibition, 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating key signaling pathways involved in immune responses. These findings suggest potential applications in treating inflammatory diseases such as arthritis and asthma.

Applications in Agrochemicals

Beyond pharmaceuticals, 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid has also found applications in agrochemicals. Its unique chemical structure makes it suitable for developing novel herbicides and pesticides with improved efficacy and reduced environmental impact.

In particular, the compound's ability to disrupt specific metabolic pathways in plants and insects has been exploited for developing selective herbicides and insecticides. For example, it has shown activity against weeds that are resistant to conventional herbicides, making it a valuable tool in integrated pest management strategies.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the behavior of 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid. These studies provide insights into the compound's conformational flexibility, electronic properties, and interactions with biological targets.

Molecular dynamics simulations have revealed that the cyano group and trifluoromethanethiol moiety confer significant conformational stability to the molecule, which may contribute to its biological activity. Quantum mechanical calculations have also been used to predict the electronic structure and reactivity of the compound, guiding experimental efforts in optimizing its properties for specific applications.

Clinical Trials and Safety Considerations

Clinical trials are essential for evaluating the safety and efficacy of new compounds before they can be approved for use in humans or animals. While detailed clinical data on 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid may not yet be available, preclinical studies have provided valuable information on its toxicity profile.

In vitro cytotoxicity assays have shown that the compound exhibits low toxicity towards mammalian cells at therapeutic concentrations. However, further studies are needed to assess its long-term effects and potential side effects in vivo. These studies will help establish safe dosing regimens and identify any potential risks associated with its use.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid are promising across multiple fields. Ongoing research aims to optimize its properties for specific applications through structural modifications and synthetic improvements. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists will continue to drive innovation in this area.

In conclusion, 4-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1807198-32-8) is a multifunctional compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure offers opportunities for developing novel drugs, herbicides, insecticides, and other advanced materials. Continued research will undoubtedly uncover new applications and enhance our understanding of this intriguing molecule.